Cas no 113770-21-1 (7-Chloro-3,4-dihydro-2h-benzo1,4oxazine)

7-Chloro-3,4-dihydro-2H-benzo[1,4]oxazine is a heterocyclic compound featuring a benzooxazine core with a chlorine substituent at the 7-position. This structure imparts significant utility in pharmaceutical and agrochemical research, serving as a versatile intermediate for synthesizing bioactive molecules. Its rigid bicyclic framework enhances stability, while the chloro group offers a reactive site for further functionalization. The compound is particularly valuable in the development of CNS-active agents and antimicrobial derivatives due to its ability to modulate biological targets. High purity and consistent quality ensure reliable performance in synthetic applications. Proper handling under controlled conditions is recommended due to its reactive nature.
7-Chloro-3,4-dihydro-2h-benzo1,4oxazine structure
113770-21-1 structure
Product Name:7-Chloro-3,4-dihydro-2h-benzo1,4oxazine
CAS No:113770-21-1
MF:C8H8ClNO
MW:169.608221054077
MDL:MFCD07364075
CID:130270
PubChem ID:13643241
Update Time:2025-05-23

7-Chloro-3,4-dihydro-2h-benzo1,4oxazine Chemical and Physical Properties

Names and Identifiers

    • 7-Chloro-3,4-dihydro-2H-benzo[b][1,4]oxazine
    • 2H-1,4-Benzoxazine,7-chloro-3,4-dihydro-
    • 3,4-dihydro-7-chloro-2H-1,4-benzoxazine
    • 7-Chloro-3,4-dihydro-2H-benzo[1,4]oxazine
    • 7-chloro-3,4-dihydro-2H-1,4-benzoxazine
    • MFCD07364075
    • AKOS015850441
    • AM802947
    • H-4-NITRO-PHE-OETHCL
    • 7-Chloro-3 pound not4-dihydro-2H-benzo[b][1 pound not4]oxazine
    • DTXSID10545735
    • SY105077
    • AB30914
    • A894317
    • 2H-1,4-Benzoxazine, 7-chloro-3,4-dihydro-
    • AOVKRHZWXUMSLV-UHFFFAOYSA-N
    • FS-3183
    • SCHEMBL303218
    • CS-W018987
    • EN300-340021
    • 113770-21-1
    • DB-359766
    • 7-Chloro-3,4-dihydro-2h-benzo1,4oxazine
    • MDL: MFCD07364075
    • Inchi: 1S/C8H8ClNO/c9-6-1-2-7-8(5-6)11-4-3-10-7/h1-2,5,10H,3-4H2
    • InChI Key: AOVKRHZWXUMSLV-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)OCCN2

Computed Properties

  • Exact Mass: 169.02900
  • Monoisotopic Mass: 169.0294416g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • Density: 1.253±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 285.1±40.0 ºC (760 Torr),
  • Flash Point: 126.2±27.3 ºC,
  • Solubility: Very slightly soluble (0.78 g/l) (25 º C),
  • PSA: 21.26000
  • LogP: 2.28230

7-Chloro-3,4-dihydro-2h-benzo1,4oxazine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-Chloro-3,4-dihydro-2h-benzo1,4oxazine Pricemore >>

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Additional information on 7-Chloro-3,4-dihydro-2h-benzo1,4oxazine

Recent Advances in the Study of 7-Chloro-3,4-dihydro-2h-benzo1,4oxazine (CAS: 113770-21-1)

The compound 7-Chloro-3,4-dihydro-2h-benzo1,4oxazine (CAS: 113770-21-1) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This heterocyclic compound, characterized by a benzoxazine core structure, has been explored for its diverse pharmacological properties, including its role as a key intermediate in the synthesis of bioactive molecules. Recent studies have focused on optimizing its synthetic routes, elucidating its mechanism of action, and evaluating its therapeutic potential in various disease models.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic pathways for 7-Chloro-3,4-dihydro-2h-benzo1,4oxazine, highlighting a novel catalytic method that improves yield and reduces byproducts. The researchers employed palladium-catalyzed C-N coupling reactions, which demonstrated high efficiency and scalability. This advancement is particularly relevant for industrial-scale production, where cost-effectiveness and environmental sustainability are critical considerations.

In another groundbreaking study, researchers explored the compound's potential as a precursor for neuroactive agents. The benzoxazine scaffold has shown affinity for GABA receptors, suggesting its utility in developing treatments for neurological disorders such as anxiety and epilepsy. Molecular docking studies revealed that 7-Chloro-3,4-dihydro-2h-benzo1,4oxazine interacts with specific binding sites on GABAA receptors, modulating their activity. These findings were further validated through in vitro assays using neuronal cell lines, confirming the compound's neuropharmacological effects.

Beyond its neurological applications, recent research has also examined the antimicrobial properties of 7-Chloro-3,4-dihydro-2h-benzo1,4oxazine. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from existing antibiotics. This discovery opens new avenues for addressing the global challenge of antimicrobial resistance.

Despite these promising developments, challenges remain in the clinical translation of 7-Chloro-3,4-dihydro-2h-benzo1,4oxazine-based therapies. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further structural modifications to enhance its drug-like properties. Additionally, comprehensive toxicological assessments are required to ensure its safety profile. Ongoing research aims to address these limitations through targeted derivatization and formulation strategies.

In conclusion, 7-Chloro-3,4-dihydro-2h-benzo1,4oxazine (CAS: 113770-21-1) represents a versatile scaffold with broad therapeutic potential. Recent advancements in its synthesis and biological evaluation underscore its significance in drug discovery. Future studies should focus on optimizing its pharmacological properties and exploring its applications in combination therapies. As the field progresses, this compound is poised to play a pivotal role in the development of next-generation therapeutics.

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